3-(Hydroxymethyl)-1,1-dioxo-1lambda6-thiolane-3-carbaldehyde

• Molecular Formula: C6H10O4S
• Molecular Weight: 178.21 g/mol
• IUPAC Name: 3-(hydroxymethyl)-1,1-dioxothiolane-3-carbaldehyde
• InChI: InChI=1S/C6H10O4S/c7-3-6(4-8)1-2-11(9,10)5-6/h3,8H,1-2,4-5H2
• InChI Key: BGNVNXLYJGJELP-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CC1(CO)C=O

Description

3-(Hydroxymethyl)-1,1-dioxo-1lambda⁶-thiolane-3-carbaldehyde is a sulfur-containing heterocyclic compound characterized by a five-membered thiolane ring with two key substituents: a hydroxymethyl (-CH₂OH) group and a carbaldehyde (-CHO) group at position 3. The sulfur atom in the thiolane ring is oxidized to a sulfone group (1,1-dioxo), enhancing the compound’s polarity and reactivity. This structural configuration imparts unique physicochemical properties, making it a candidate for applications in medicinal chemistry, organic synthesis, and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Hydroxymethyl)-1,1-dioxo-1lambda6-thiolane-3-carbaldehyde typically involves the reaction of thiolane derivatives with appropriate reagents to introduce the hydroxymethyl and carbaldehyde groups. One common method involves the oxidation of thiolane derivatives using oxidizing agents such as hydrogen peroxide or peracids under controlled conditions .

Industrial Production Methods

Industrial production of this compound may involve large-scale oxidation processes using continuous flow reactors to ensure consistent product quality and yield. The use of catalysts to enhance the reaction rate and selectivity is also common in industrial settings .

Chemical Reactions Analysis

Types of Reactions

3-(Hydroxymethyl)-1,1-dioxo-1lambda6-thiolane-3-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The hydroxymethyl group can be further oxidized to form carboxylic acids.

Reduction: The carbaldehyde group can be reduced to form alcohols.

Substitution: The compound can undergo nucleophilic substitution reactions at the sulfur atom.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, peracids.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Nucleophiles such as amines, thiols.

Major Products Formed

Oxidation: Carboxylic acids.

Reduction: Alcohols.

Substitution: Thiolane derivatives with substituted groups.

Scientific Research Applications

3-(Hydroxymethyl)-1,1-dioxo-1lambda6-thiolane-3-carbaldehyde has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex sulfur-containing heterocycles.

Biology: Investigated for its potential as a bioactive molecule with antimicrobial properties.

Medicine: Explored for its potential use in drug development due to its unique chemical structure.

Industry: Utilized in the synthesis of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 3-(Hydroxymethyl)-1,1-dioxo-1lambda6-thiolane-3-carbaldehyde involves its interaction with biological molecules through its functional groups. The hydroxymethyl and carbaldehyde groups can form covalent bonds with nucleophilic sites on proteins and enzymes, potentially altering their activity. The sulfur atom in the thiolane ring can also participate in redox reactions, influencing cellular processes .

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison of Thiolane Derivatives

Compound Name	Molecular Formula	Substituents	Molecular Weight (g/mol)	Key Features
3-(Hydroxymethyl)-1,1-dioxo-1lambda⁶-thiolane-3-carbaldehyde	C₆H₈O₄S	-CH₂OH, -CHO	192.19 (calculated)	High polarity due to dual oxygen-rich groups; potential for hydrogen bonding and enzyme interaction.
3-(2-Methylpropyl)-1,1-dioxo-1lambda⁶-thiolane-3-carbaldehyde	C₉H₁₆O₃S	Isobutyl (-CH₂CH(CH₃)₂)	206.07	Hydrophobic substituent increases lipophilicity, favoring membrane permeability.
3-(But-2-yn-1-yl)-1,1-dioxo-1lambda⁶-thiolane-3-carbaldehyde	C₉H₁₂O₃S	Butynyl (-C≡C-CH₂-)	200.25	Alkyne group enables click chemistry applications; reactive toward azides.
1,1-Dioxo-3-(propan-2-yl)-1lambda⁶-thiolane-3-carbaldehyde	C₈H₁₄O₃S	Propan-2-yl (-CH(CH₃)₂)	190.26	Branched alkyl chain enhances steric hindrance, affecting substrate binding in enzymes.
3-Methyltetrahydrothiophene-3-carbaldehyde	C₈H₁₄OS	Methyl (-CH₃)	158.26	Lacks sulfone group; reduced oxidation state of sulfur decreases reactivity.

Key Observations:

Polarity and Solubility : The hydroxymethyl and carbaldehyde groups in the target compound enhance hydrophilicity compared to analogs with alkyl or alkyne substituents . This property is critical for bioavailability in drug design.

Reactivity :

• The sulfone group (1,1-dioxo) increases electrophilicity, making the compound reactive toward nucleophiles like amines and thiols .
• Alkyne-containing analogs (e.g., butynyl derivative) are tailored for bioorthogonal reactions, such as Cu-catalyzed azide-alkyne cycloaddition .

Biological Activity: Compounds with hydrophobic substituents (e.g., isobutyl) exhibit enhanced membrane penetration, useful in antimicrobial agents .